![molecular formula C10H16O3 B1529871 (1E,4Z)-5-hydroxy-1-methoxy-6,6-dimethylhepta-1,4-dien-3-one CAS No. 74628-10-7](/img/structure/B1529871.png)
(1E,4Z)-5-hydroxy-1-methoxy-6,6-dimethylhepta-1,4-dien-3-one
Overview
Description
(1E,4Z)-5-hydroxy-1-methoxy-6,6-dimethylhepta-1,4-dien-3-one, also known as (1E,4Z)-HMDHD, is an organic compound with a molecular formula of C9H14O3. It is a naturally occurring compound that has been studied for its potential medicinal properties and applications. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for this compound.
Scientific Research Applications
Iodine-Induced Intramolecular Cyclization
A study by Matsumoto, Takase, and Ogura (2008) described the reaction of (1E,4Z)-5-hydroxy-1-methoxy-6,6-dimethylhepta-1,4-dien-3-one with iodine, leading to the formation of iodine-substituted benzenes. This process was accelerated by UV irradiation, which is significant for understanding the cis-trans isomerization and its implications in chemical synthesis (Matsumoto, Takase, & Ogura, 2008).
Thermal Rearrangement Studies
Miyamoto and Mukai (1974) conducted a kinetic study on the thermal rearrangement of 1-methoxy-bicyclo[3.2.0]hepta-3,6-dien-2-ones to 3-methoxy isomers, providing insights into the reaction's temperature dependence and mechanistic pathways (Miyamoto & Mukai, 1974).
(4 + 2) Cycloadditions Mechanistic Comparison
Sustmann, Tappanchai, and Bandmann (1996) explored the reactions of (E)-1-methoxy-1,3-butadiene and its analogs with various dienophiles. This study revealed insights into the stereochemistry and mechanisms of cycloaddition reactions, particularly in terms of zwitterionic intermediates and kinetics (Sustmann, Tappanchai, & Bandmann, 1996).
Natural Product Isolation
Boonyaratavej et al. (1992) isolated trans-triacontyl-4-hydroxy-3-methoxycinnamate from the Thai plant Bridelia ovata. This study highlights the role of (1E,4Z)-5-hydroxy-1-methoxy-6,6-dimethylhepta-1,4-dien-3-one in the discovery of novel natural compounds (Boonyaratavej et al., 1992).
properties
IUPAC Name |
5-hydroxy-7-methoxy-2,2-dimethylhepta-4,6-dien-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O3/c1-10(2,3)9(12)7-8(11)5-6-13-4/h5-7,11H,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYACYGMZJJKSSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C=C(C=COC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Hydroxy-7-methoxy-2,2-dimethylhepta-4,6-dien-3-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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